molecular formula C16H25NO3 B249518 2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol

2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol

Cat. No. B249518
M. Wt: 279.37 g/mol
InChI Key: XXKSHPTZPRSPSU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol, also known as carvedilol, is a beta-blocker medication used to treat heart failure, high blood pressure, and angina. It was first approved by the FDA in 1995 and has since become a widely prescribed medication. In addition to its clinical use, carvedilol has also been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

Carvedilol works by blocking the action of certain hormones, such as adrenaline and noradrenaline, that can increase heart rate and blood pressure. It also has antioxidant properties that may help protect the heart and blood vessels from damage.
Biochemical and Physiological Effects:
Carvedilol has a number of biochemical and physiological effects on the body. It can reduce heart rate, decrease blood pressure, and improve cardiac function. It may also have anti-inflammatory and antioxidant effects that can help protect the heart and blood vessels from damage.

Advantages and Limitations for Lab Experiments

Carvedilol has several advantages for use in lab experiments. It is readily available and has been extensively studied, making it a well-characterized compound. It is also relatively safe and well-tolerated, with few reported side effects.
One limitation of 2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol is that it can be difficult to work with due to its low solubility in water. This can make it challenging to administer in certain experimental settings.

Future Directions

There are many potential future directions for research on 2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Preliminary studies have shown that this compound may have neuroprotective effects and could be a promising treatment option for these conditions.
Another area of interest is the use of this compound in combination with other drugs for the treatment of various conditions. For example, there is growing interest in using this compound in combination with cancer drugs to enhance their effectiveness and reduce side effects.
Overall, this compound is a promising compound with a wide range of potential therapeutic applications. Further research is needed to fully understand its mechanisms of action and to explore its potential uses in various disease states.

Synthesis Methods

The synthesis of 2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol involves several steps and requires the use of specialized equipment and chemicals. One common method of synthesis involves the reaction of 2-methoxyphenol with 2-chloroethanol to form 2-(2-methoxyphenoxy)ethanol. This intermediate is then reacted with cyclohexylamine and formaldehyde to form this compound.

Scientific Research Applications

Carvedilol has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on its use in the treatment of heart failure. Studies have shown that 2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol can improve cardiac function and reduce mortality rates in patients with heart failure.
Another area of research has focused on the use of this compound in the treatment of hypertension. Studies have shown that this compound can effectively lower blood pressure in patients with hypertension, and may be particularly effective in patients with certain comorbidities, such as diabetes.

properties

Molecular Formula

C16H25NO3

Molecular Weight

279.37 g/mol

IUPAC Name

2-[4-[(cyclohexylamino)methyl]-2-methoxyphenoxy]ethanol

InChI

InChI=1S/C16H25NO3/c1-19-16-11-13(7-8-15(16)20-10-9-18)12-17-14-5-3-2-4-6-14/h7-8,11,14,17-18H,2-6,9-10,12H2,1H3

InChI Key

XXKSHPTZPRSPSU-UHFFFAOYSA-N

SMILES

COC1=C(C=CC(=C1)CNC2CCCCC2)OCCO

Canonical SMILES

COC1=C(C=CC(=C1)CNC2CCCCC2)OCCO

Origin of Product

United States

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